![molecular formula C8H9IO2Zn B6333818 3,5-Dimethoxyphenylzinc Iodide, 0.5M in tetrahydrofuran CAS No. 2246939-72-8](/img/structure/B6333818.png)
3,5-Dimethoxyphenylzinc Iodide, 0.5M in tetrahydrofuran
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-Dimethoxyphenylzinc iodide, 0.5M in tetrahydrofuran (3,5-DMPZI-THF) is an organometallic compound composed of zinc, iodine, and a phenyl group. It is a versatile reagent used in a variety of organic transformations, such as the synthesis of chiral compounds, the formation of cyclopropanes, and the preparation of aryl halides. It is also used in the synthesis of a variety of pharmaceuticals, such as anti-inflammatory drugs and antibiotics. The structure of 3,5-DMPZI-THF is shown in Figure 1.
Mechanism of Action
The mechanism of action of 3,5-DMPZI-THF is based on the formation of a zinc-iodide complex. The complex is formed when the zinc atom binds to the iodine atom, forming a covalent bond. This complex is then able to react with a variety of organic compounds, such as amines, alcohols, and carboxylic acids, to form a variety of products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,5-DMPZI-THF are not well understood. However, it is known that it can react with a variety of organic compounds, such as amines, alcohols, and carboxylic acids, to form a variety of products. Additionally, it has been used in the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs and antibiotics.
Advantages and Limitations for Lab Experiments
The advantages of using 3,5-DMPZI-THF in lab experiments include its high reactivity and its ability to form a variety of products. Additionally, it is relatively inexpensive and easy to obtain. The main limitation of 3,5-DMPZI-THF is its toxicity, which can be hazardous if not handled properly.
Future Directions
For the use of 3,5-DMPZI-THF include the development of new synthetic methods and the use of the compound in the synthesis of novel pharmaceuticals. Additionally, further research is needed to better understand the biochemical and physiological effects of the compound. Finally, further research is needed to develop safer methods for handling and storing the compound.
Synthesis Methods
3,5-DMPZI-THF is synthesized by a two-step process. In the first step, 3,5-dimethoxyphenylzinc bromide is prepared by the reaction of 3,5-dimethoxyphenol with zinc bromide in anhydrous tetrahydrofuran. In the second step, 3,5-dimethoxyphenylzinc bromide is reacted with iodine in anhydrous tetrahydrofuran to form 3,5-dimethoxyphenylzinc iodide. This reaction is conducted at room temperature and yields 3,5-DMPZI-THF in high yield.
Scientific Research Applications
3,5-DMPZI-THF has been used in a variety of scientific research applications. It has been used in the synthesis of chiral compounds, such as amino acids and peptides, as well as in the formation of cyclopropanes. It has also been used in the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs and antibiotics. Additionally, 3,5-DMPZI-THF has been used in the synthesis of biodegradable polymers and in the preparation of aryl halides.
properties
IUPAC Name |
1,3-dimethoxybenzene-5-ide;iodozinc(1+) |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9O2.HI.Zn/c1-9-7-4-3-5-8(6-7)10-2;;/h4-6H,1-2H3;1H;/q-1;;+2/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USBHSISAPDLLGL-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C[C-]=C1)OC.[Zn+]I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9IO2Zn |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dimethoxyphenylzinc iodide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.